molecular formula C8H10N2O B1289193 2-(Aminomethyl)benzamide CAS No. 63056-17-7

2-(Aminomethyl)benzamide

Cat. No.: B1289193
CAS No.: 63056-17-7
M. Wt: 150.18 g/mol
InChI Key: VZOQYVHEWHJIBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Aminomethyl)benzamide is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antipsychotic Agent Development

2-(Aminomethyl)benzamide derivatives have been investigated for their potential as antipsychotic agents. For instance, 2-phenyl-4-(aminomethyl)imidazoles, which are analogs of dopamine D2 selective benzamide antipsychotics, have shown promising results in binding studies related to dopamine D2 receptors (Thurkauf et al., 1995).

Neuroleptic Activity

Benzamides, including derivatives of this compound, have been synthesized and tested for neuroleptic activity. These compounds have shown inhibitory effects on stereotyped behavior in rats, indicating potential for the treatment of psychosis (Iwanami et al., 1981).

Antiarrhythmic Properties

Benzamide derivatives with this compound structures have been evaluated for oral antiarrhythmic activity. Compounds like N-(2-piperidylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide acetate have shown potential as antiarrhythmic drugs, leading to clinical trials (Banitt et al., 1977).

Ebola and Marburg Virus Infections Treatment

Research has identified 4-(aminomethyl)benzamide-based inhibitors effective against Ebola and Marburg virus entries. These compounds have demonstrated good metabolic stability and potential for development as therapeutic agents (Gaisina et al., 2020).

Anticancer Agent Development

4-(Arylaminomethyl)benzamide derivatives have been studied as potential anticancer agents, particularly as tyrosine kinase inhibitors. Some of these compounds have shown potent inhibitory activity against receptor tyrosine kinases, indicating their potential in cancer treatment (Kalinichenko et al., 2019).

Melanoma Imaging and Therapy

Benzamide derivatives, including those related to this compound, have been utilized in imaging melanoma and melanoma metastases. These compounds have shown potential as imaging agents and transporters for cytostatic agents (Oltmanns et al., 2009).

Vascular Endothelial Growth Factor Receptor-2 Inhibition

Substituted benzamides have been identified as potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), demonstrating effectiveness in lung and colon carcinoma xenograft models (Borzilleri et al., 2006).

Histone Deacetylase Inhibition

New benzamide derivatives have been synthesized and tested for their inhibitory activity against histone deacetylase, indicating their potential in antitumor activity (Suzuki et al., 1999).

Antispasmodic and Antihypoxic Properties

Benzamides, including N-substituted benzamides, have been studied for their antispasmodic and antihypoxic properties. These studies have provided insights into the pharmacological activity of benzamides (Bakibaev et al., 1994).

Safety and Hazards

Safety data sheets suggest that 2-(Aminomethyl)benzamide may be harmful if swallowed and is suspected of causing genetic defects . It is advised to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation .

Future Directions

Given the wide range of applications and the potential biological activities of benzamides, future research could focus on conducting in vivo biochemical tests of effective amides . This could lead to the development of new therapeutic agents and applications in different fields .

Biochemical Analysis

Biochemical Properties

2-(Aminomethyl)benzamide plays a significant role in various biochemical reactions. It is known to interact with several enzymes and proteins, influencing their activity and function. One notable interaction is with histone deacetylases, where this compound acts as a zinc-binding group, inhibiting the enzyme’s activity . This inhibition can lead to changes in gene expression by altering the acetylation status of histones, thereby impacting chromatin structure and gene transcription.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, by inhibiting histone deacetylases, this compound can induce cell cycle arrest and apoptosis in cancer cells . This makes it a promising candidate for anticancer therapies.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism is the inhibition of histone deacetylases, which involves the binding of the compound to the enzyme’s active site. This binding prevents the deacetylation of histones, leading to an open chromatin structure and increased gene transcription .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that the compound remains stable under various conditions, maintaining its activity over extended periods . Prolonged exposure to certain environmental factors, such as light and temperature, can lead to its degradation, reducing its efficacy.

In vitro and in vivo studies have demonstrated that this compound can have long-term effects on cellular function, including sustained inhibition of histone deacetylases and prolonged changes in gene expression . These findings underscore the importance of considering temporal effects when using this compound in research.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to effectively inhibit histone deacetylases and induce apoptosis in cancer cells without causing significant toxicity . At higher doses, this compound can exhibit toxic effects, including liver and kidney damage, highlighting the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One key pathway is its role in the regulation of histone acetylation, where it inhibits histone deacetylases, leading to changes in chromatin structure and gene expression . This pathway is critical for understanding the compound’s impact on cellular function and its potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for understanding its biological effects. The compound is known to interact with specific transporters and binding proteins, facilitating its uptake and distribution within cells . Once inside the cell, this compound can accumulate in specific compartments, such as the nucleus, where it exerts its effects on histone deacetylases and gene expression.

Subcellular Localization

The subcellular localization of this compound is a key factor in its activity and function. The compound is primarily localized in the nucleus, where it interacts with histone deacetylases and other nuclear proteins . This localization is facilitated by specific targeting signals and post-translational modifications that direct this compound to the nucleus.

Properties

IUPAC Name

2-(aminomethyl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4H,5,9H2,(H2,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZOQYVHEWHJIBG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CN)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50623940
Record name 2-(Aminomethyl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50623940
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

150.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

63056-17-7
Record name 2-(Aminomethyl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50623940
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Weighed into a 50 ml round-bottomed flask were 25 mg (50 μmol) of N-(4-((2-amino-9H-purin-6-yloxy)methyl)benzyl)-4-((2,2,2-trifluoroacetamido)methyl)benzamide. 10 ml of methanol, 2 ml of an aqueous solution saturated with Na2CO3 and 4 ml of water were added. It was left stirring overnight at ambient temperature. The deprotection was monitored by HPLC on a Merck Lichrospher RP °18, 5 μm, 125×4.6 column with a gradient of acetonitrile in water containing 0.2% of trifluoroacetic acid.
Name
N-(4-((2-amino-9H-purin-6-yloxy)methyl)benzyl)-4-((2,2,2-trifluoroacetamido)methyl)benzamide
Quantity
25 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
4 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(Aminomethyl)benzamide
Reactant of Route 2
2-(Aminomethyl)benzamide
Reactant of Route 3
Reactant of Route 3
2-(Aminomethyl)benzamide
Reactant of Route 4
Reactant of Route 4
2-(Aminomethyl)benzamide
Reactant of Route 5
Reactant of Route 5
2-(Aminomethyl)benzamide
Reactant of Route 6
Reactant of Route 6
2-(Aminomethyl)benzamide
Customer
Q & A

Q1: What is the primary target of 2-(Aminomethyl)benzamide and what are the downstream effects of this interaction?

A1: this compound acts as an inhibitor of glycine transporter type-2 (GlyT2). [] While the provided abstract doesn't delve into specific downstream effects, inhibiting GlyT2 is known to impact glycine levels within synapses. This, in turn, can modulate neurotransmission, particularly influencing NMDA receptor activity. Further research exploring the specific downstream effects of this compound on GlyT2 would be valuable.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.